N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}pentanamide

• IUPAC Name: N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)pentanamide
• InChI: InChI=1S/C9H14N4OS/c1-2-3-4-7(14)10-8-11-12-9-13(8)5-6-15-9/h2-6H2,1H3,(H,10,11,14)
• InChI Key: JMPXBACLKCIMGX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=NN=C2N1CCS2
• Molecular Formula: C9H14N4OS
• Molecular Weight: 226.30 g/mol

Description

“N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}pentanamide” is a compound that belongs to the class of triazolothiadiazines. Triazolothiadiazines are hybrid nuclei made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. They have wide applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthesis of triazolothiadiazines involves various synthetic approaches. For instance, one method involves the reaction of Schiff’s bases with ethyl chloroacetate in the presence of sodium. Another method involves the Graf–Ritter reaction with methyl thiocyanate in the presence of a strong acid (H2SO4 or MeSO3H), forming 1-methylsulfanyl-2-benzazepines.

Molecular Structure Analysis

Triazolothiadiazines have a core structure that can manifest substituents in defined three-dimensional representations. They have four isomeric structural variants based on the fusion permutations of a five-membered triazole ring with a six-membered thiadiazine ring.

Chemical Reactions Analysis

Triazolothiadiazines undergo various chemical reactions. For instance, 4-aryl-2-methylbutan-2-ols substituted with methoxy or methylenedioxy groups undergo the Graf–Ritter reaction with methyl thiocyanate in the presence of a strong acid (H2SO4 or MeSO3H) forming 1-methylsulfanyl-2-benzazepines.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazolothiadiazines can vary depending on their specific structure and substituents. For instance, some triazolothiadiazines show weak luminescent properties in MeCN solution with the highest quantum yields within 21–23%.

Scientific Research Applications

N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}pentanamide has been studied for its potential applications in scientific research, particularly for its biochemical and physiological effects. It has been used as an inhibitor of enzymes, such as acetylcholinesterase and cyclooxygenase-2, as well as a ligand for the binding of various proteins, such as the G-protein coupled receptor GPR55. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cell lines. Additionally, this compound has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.

Mechanism of Action

Target of Action

N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}pentanamide is a derivative of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold . This class of compounds has been found to interact with a variety of targets, including carbonic anhydrase , cholinesterase , and alkaline phosphatase . They also exhibit anti-lipase activity and function as aromatase inhibitors . In addition, they have been found to inhibit PARP-1 and EGFR .

Mode of Action

The compound’s interaction with its targets leads to a variety of changes. For instance, its inhibition of PARP-1 and EGFR has been associated with anti-cancer effects . The compound’s ability to form specific interactions with different target receptors is attributed to its hydrogen bond accepting and donating characteristics .

Biochemical Pathways

The compound’s interaction with its targets affects various biochemical pathways. For instance, its inhibition of carbonic anhydrase can disrupt the balance of pH in the body . Its anti-lipase activity can affect lipid metabolism . As an aromatase inhibitor , it can influence the biosynthesis of estrogens .

Result of Action

The compound’s action results in a variety of molecular and cellular effects. For instance, its inhibition of PARP-1 and EGFR has been associated with the induction of apoptosis in cancer cells . It has also been found to exhibit significant anti-inflammatory activity .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For instance, the pH of the environment can affect the compound’s interaction with carbonic anhydrase . Additionally, the presence of other substances in the environment, such as other drugs or metabolites, can influence the compound’s metabolism and hence its efficacy and potential for side effects.

Advantages and Limitations for Lab Experiments

N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}pentanamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be used in a variety of biological systems. Additionally, this compound is highly lipophilic, which allows it to penetrate cell membranes and interact with proteins and enzymes. However, this compound has several limitations for use in laboratory experiments. It is not very stable in aqueous solutions, and can be degraded by light and heat. Additionally, this compound has a low solubility in water, which can limit its ability to interact with proteins and enzymes.

Future Directions

There are several potential future directions for research on N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}pentanamide. One potential direction is the development of new synthetic methods for the production of this compound. Additionally, further research into the biochemical and physiological effects of this compound could be conducted, as well as research into its potential applications in the treatment of cancer and neurological disorders. Finally, further research into the mechanism of action of this compound could be conducted, as well as research into its potential interactions with other compounds and proteins.

Synthesis Methods

N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}pentanamide can be synthesized using a variety of methods, including the reaction of N-methyl-5-aminothiazole-2-carboxamide with ethyl chloroformate, followed by the addition of sodium azide and sodium hydroxide. The reaction is carried out in aqueous solution, and the product is isolated by precipitation. Other methods of synthesis include the use of anhydrous sodium acetate, anhydrous sodium sulfate, and aqueous sodium hydroxide.

Safety and Hazards

The safety and hazards of triazolothiadiazines can vary depending on their specific structure and substituents. Some triazolothiadiazines have been found to exhibit cytotoxicity at certain concentrations.